Cas no 139165-65-4 (1,2-Propanediol, 3,3-diethoxy-, (S)-)

1,2-Propanediol, 3,3-diethoxy-, (S)- structure
139165-65-4 structure
Product Name:1,2-Propanediol, 3,3-diethoxy-, (S)-
CAS No:139165-65-4
MF:C7H16O4
MW:164.199542999268
CID:1272863
Update Time:2024-08-04

1,2-Propanediol, 3,3-diethoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3,3-diethoxy-, (S)-
    • 1,2-Propanediol, 3,3-diethoxy-, (2S)-
    • Inchi: 1S/C7H16O4/c1-3-10-7(11-4-2)6(9)5-8/h6-9H,3-5H2,1-2H3/t6-/m0/s1
    • InChI Key: BPNZBKXZVJVEJD-LURJTMIESA-N
    • SMILES: C(O)[C@H](O)C(OCC)OCC

Computed Properties

  • Exact Mass: 164.10488

Experimental Properties

  • Density: 1.076±0.06 g/cm3(Predicted)
  • Boiling Point: 278.8±35.0 °C(Predicted)
  • PSA: 58.92
  • pka: 14.09±0.20(Predicted)
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